1-(Azetidin-1-yl)-2-(2-chloro-4-hydroxyphenyl)ethanone

• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• IUPAC Name: 1-(azetidin-1-yl)-2-(2-chloro-4-hydroxyphenyl)ethanone
• InChI: InChI=1S/C11H12ClNO2/c12-10-7-9(14)3-2-8(10)6-11(15)13-4-1-5-13/h2-3,7,14H,1,4-6H2
• InChI Key: OABOYGUHKDFTJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)CC2=C(C=C(C=C2)O)Cl

Description

1-(Azetidin-1-yl)-2-(2-chloro-4-hydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C11H12ClNO2 and its molecular weight is 225.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-(azetidin-1-yl)-2-[4-(benzyloxy)-2-chlorophenyl]ethanone (520 mg, 1.65 mmol) was dissolved in ethanol (2 ml) and palladium hydroxide on carbon (20%) (116 mg, 0.165 mmol) added. The mixture was stirred under an atmosphere of hydrogen gas at RT overnight. The mixture was filtered and the filtrate concentrated under reduced pressure. The reside was purified by column chromatography using a Biotage RP C18 cartridge (30 g) using a gradient eluant of 10-100% water:acetonitrile+0.05% formic acid. to afford the title compound. LC/MS (m/z): 226 (M+H)+.